Cas no 112706-64-6 (Butanamide, N-4-pyridinyl-)

• Product Name: Butanamide, N-4-pyridinyl-
• CAS No: 112706-64-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1203768
• PubChem ID: 4149602
• Update Time: 2025-04-20

Butanamide, N-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-4-pyridinyl-
• N-pyridin-4-ylbutanamide
• 112706-64-6
• AKOS003847095
• DTXSID10399937
• SCHEMBL8277405

• Inchi： 1S/C9H12N2O/c1-2-3-9(12)11-8-4-6-10-7-5-8/h4-7H,2-3H2,1H3,(H,10,11,12)
• InChI Key： UZNUTPJHIJECKF-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C=CN=CC=1

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99